Artificial regulation of transcription applying carbohydrate–lectin interaction
Chemical Communications Pub Date: 2002-04-23 DOI: 10.1039/B202579P
Abstract
A complex of plasmid DNA–lactose conjugate with lectin is proposed as an artificial system to control transcription activity: the in vitro transcription of DNA in the conjugate with T7 RNA polymerase was repressed in the presence of RCA120, and then the transcription ability was recovered by adding
![Graphical abstract: Artificial regulation of transcription applying carbohydrate–lectin interaction](http://scimg.chem960.com/usr/1/B202579P.jpg)
Recommended Literature
- [1] Boosting the stability of BiVO4 photoanodes: in situ cocatalyst passivation and immobilization by functional fluorine anions†
- [2] Aryl-fused tetrathianaphthalene (TTN): synthesis, structures, properties, and cocrystals with fullerenes†
- [3] Review
- [4] Contents list
- [5] Fluorescence-based tools to probe G-quadruplexes in cell-free and cellular environments
- [6] Atomic selectivity in dissociative electron attachment to dihalobenzenes†
- [7] Contents list
- [8] Inside back cover
- [9] Calcium isotope signature: new proxy for net change in bone volume for chronic kidney disease and diabetic rats†
- [10] Ancillary ligand effects on α-olefin polymerization catalyzed by zirconium metallocene: a computational study†
![Chemical Communications](https://scimg.chem960.com/usr/1/CC059091.jpg)
Journal Name:Chemical Communications
Research Products
-
CAS no.: 14919-17-6
-
CAS no.: 144409-99-4